2-[[5,11,17,23-Tetratert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3(28),4,6,9,11,13(27),15,17,19(26),21(25),22-dodecaenyl]oxy]acetic acid
2-[[5,11,17,23-Tetratert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3(28),4,6,9,11,13(27),15,17,19(26),21(25),22-dodecaenyl]oxy]acetic acid
Brand Name:
Vulcanchem
CAS No.:
136734-88-8
VCID:
VC0148826
InChI:
InChI=1S/C58H76O12/c1-16-64-48(61)32-68-52-37-19-35-23-43(55(4,5)6)24-36(51(35)67-31-47(59)60)20-38-26-45(57(10,11)12)28-40(53(38)69-33-49(62)65-17-2)22-42-30-46(58(13,14)15)29-41(54(42)70-34-50(63)66-18-3)21-39(52)27-44(25-37)56(7,8)9/h23-30H,16-22,31-34H2,1-15H3,(H,59,60)
SMILES:
CCOC(=O)COC1=C2CC3=CC(=CC(=C3OCC(=O)O)CC4=C(C(=CC(=C4)C(C)(C)C)CC5=C(C(=CC(=C5)C(C)(C)C)CC1=CC(=C2)C(C)(C)C)OCC(=O)OCC)OCC(=O)OCC)C(C)(C)C
Molecular Formula:
C58H76O12
Molecular Weight:
965.2 g/mol
2-[[5,11,17,23-Tetratert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3(28),4,6,9,11,13(27),15,17,19(26),21(25),22-dodecaenyl]oxy]acetic acid
CAS No.: 136734-88-8
Main Products
VCID: VC0148826
Molecular Formula: C58H76O12
Molecular Weight: 965.2 g/mol
![2-[[5,11,17,23-Tetratert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3(28),4,6,9,11,13(27),15,17,19(26),21(25),22-dodecaenyl]oxy]acetic acid - 136734-88-8](/images/no_structure.jpg)
| CAS No. | 136734-88-8 |
|---|---|
| Product Name | 2-[[5,11,17,23-Tetratert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3(28),4,6,9,11,13(27),15,17,19(26),21(25),22-dodecaenyl]oxy]acetic acid |
| Molecular Formula | C58H76O12 |
| Molecular Weight | 965.2 g/mol |
| IUPAC Name | 2-[[5,11,17,23-tetratert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3(28),4,6,9,11,13(27),15,17,19(26),21(25),22-dodecaenyl]oxy]acetic acid |
| Standard InChI | InChI=1S/C58H76O12/c1-16-64-48(61)32-68-52-37-19-35-23-43(55(4,5)6)24-36(51(35)67-31-47(59)60)20-38-26-45(57(10,11)12)28-40(53(38)69-33-49(62)65-17-2)22-42-30-46(58(13,14)15)29-41(54(42)70-34-50(63)66-18-3)21-39(52)27-44(25-37)56(7,8)9/h23-30H,16-22,31-34H2,1-15H3,(H,59,60) |
| Standard InChIKey | PQTBXQCIEGVAHL-UHFFFAOYSA-N |
| SMILES | CCOC(=O)COC1=C2CC3=CC(=CC(=C3OCC(=O)O)CC4=C(C(=CC(=C4)C(C)(C)C)CC5=C(C(=CC(=C5)C(C)(C)C)CC1=CC(=C2)C(C)(C)C)OCC(=O)OCC)OCC(=O)OCC)C(C)(C)C |
| Canonical SMILES | CCOC(=O)COC1=C2CC3=CC(=CC(=C3OCC(=O)O)CC4=C(C(=CC(=C4)C(C)(C)C)CC5=C(C(=CC(=C5)C(C)(C)C)CC1=CC(=C2)C(C)(C)C)OCC(=O)OCC)OCC(=O)OCC)C(C)(C)C |
| Synonyms | 4-TERT-BUTYLCALIX[4]ARENE-TETRAACETIC ACID TRIETHYL ESTER |
| PubChem Compound | 5004210 |
| Last Modified | Nov 11 2021 |
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